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Compound of Interest

Compound Name: 5-Methoxy-2-nitrobenzoic acid

Cat. No.: B122804

This guide provides an in-depth overview of 5-Methoxy-2-nitrobenzoic acid, a key chemical
intermediate in the synthesis of various biologically active molecules. It is intended for

researchers, scientists, and professionals in the field of drug development and organic
synthesis.

Core Molecular Data

5-Methoxy-2-nitrobenzoic acid is a substituted nitrobenzoic acid derivative. Its fundamental
molecular properties are summarized below.

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b122804?utm_src=pdf-interest
https://www.benchchem.com/product/b122804?utm_src=pdf-body
https://www.benchchem.com/product/b122804?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b122804?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Identifier Value Source

Molecular Formula C8H7NO5 [1112][3]

Molecular Weight 197.14 g/mol [1]

CAS Number 1882-69-5 [21[31[4]
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Melting Point 125-130 °C [21[41[5]

Synthetic Applications and Experimental Protocols

5-Methoxy-2-nitrobenzoic acid serves as a crucial starting material in the synthesis of a

variety of compounds with significant therapeutic potential. Its chemical structure allows for

versatile modifications, making it a valuable building block in medicinal chemistry.

1. Synthesis of Cathepsin S Inhibitors:

This compound is utilized in the synthesis of inhibitors for Cathepsin S, an enzyme implicated

in antitumor applications.[4] The general workflow for such a synthetic route is outlined below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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